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Compound of Interest

Compound Name:
Ethoxylated methyl glucoside

dioleate

Cat. No.: B1164955 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

ethoxylated methyl glucoside dioleate (CAS No. 86893-19-8), also known as PEG-120

Methyl Glucose Dioleate. The information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting. While

generally considered non-hazardous and biodegradable, responsible disposal practices are

essential to maintain a safe laboratory environment and minimize environmental impact.[1][2]

[3]

Safety and Handling Overview
Ethoxylated methyl glucoside dioleate is a non-ionic surfactant widely used in cosmetics

and personal care products.[4][5][6] It is recognized for its low irritation potential.[7][8] However,

as with any chemical, appropriate personal protective equipment (PPE) should be worn during

handling. This includes safety glasses or goggles and gloves.[2][9]

Quantitative Data Summary
The following table summarizes key quantitative data for ethoxylated methyl glucoside
dioleate.
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Property Value Source

Chemical Identity

CAS Number 86893-19-8 [2]

INCI Name
PEG-120 Methyl Glucose

Dioleate
[2]

Physical Properties

Flash Point 299°C [2]

Toxicological Data

Acute Oral Toxicity (Rat) LD50: >5 g/kg [10]

Environmental Fate

Biodegradability Readily biodegradable [1]

Aquatic Toxicity None Established [2]

Incompatibilities

Materials to Avoid
Strong acids, strong oxidizing

agents
[2]

Experimental Protocols: Disposal and Spill
Management
While ethoxylated methyl glucoside dioleate is not classified as a hazardous waste, disposal

procedures should adhere to local, state, and federal regulations.[2][9][11] The following

protocols provide a step-by-step guide for its management in a laboratory setting.

Protocol 1: Disposal of Unused or Waste Ethoxylated
Methyl Glucoside Dioleate
This protocol outlines the procedure for disposing of small quantities of the substance, typical

of a research laboratory.
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Materials:

Appropriate PPE (safety glasses, gloves)

Leak-proof, sealable waste container

Non-hazardous waste label

Absorbent material (e.g., vermiculite, sand)

Procedure:

Characterize the Waste: Confirm that the waste is solely ethoxylated methyl glucoside
dioleate and is not mixed with any hazardous substances. If mixed with hazardous waste,

the entire mixture must be treated as hazardous.[12]

Containerize the Waste:

For liquid forms, pour the waste into a designated, leak-proof, and sealable container.

For solid forms, place the waste directly into the container.

If dealing with a solution, ensure the container is compatible with the solvent.

Label the Container: Clearly label the container as "Non-Hazardous Waste" and list the

contents ("Ethoxylated Methyl Glucoside Dioleate"). Include the accumulation start date

and the name of the generating department or researcher.[12]

Storage: Store the waste container in a designated, well-ventilated area, away from

incompatible materials such as strong acids and oxidizing agents.[2]

Final Disposal:

Option A (Preferred): Contact a licensed professional waste disposal service for pickup

and disposal.[1] This is the most reliable method to ensure compliance with all regulations.

Option B (For Small, Non-Hazardous Quantities, if permitted by institutional and local

regulations): Some institutions may permit the disposal of small quantities of non-
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hazardous, water-soluble substances down the sanitary sewer with copious amounts of

water.[9][13] However, it is crucial to obtain approval from your institution's Environmental

Health and Safety (EHS) department before proceeding.[13] Given that some safety data

sheets advise against flushing to the drain, this should be a secondary option and only

pursued with explicit permission.[2]

Protocol 2: Spill Response and Cleanup
This protocol provides steps for managing a spill of ethoxylated methyl glucoside dioleate.

Materials:

Appropriate PPE (safety glasses, gloves)

Inert absorbent material (e.g., sand, vermiculite, spill pads)

Scoop or other common tool for collection[2]

Sealable waste container

Water and cleaning cloths

Procedure:

Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure proper

ventilation.

Contain the Spill: Prevent the spill from spreading. For liquid spills, use absorbent material to

dike the area.

Absorb and Collect:

Cover the spill with an inert, absorbent material.

Using a scoop or other suitable tool, collect the absorbed material and place it into a

sealable waste container.[2][9]
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Clean the Area: Clean the spill area with water and a cloth to remove any residue.[2] Collect

the washings for disposal.[2]

Dispose of Waste: Label the waste container with the contents of the spill cleanup material

and dispose of it in accordance with the procedures outlined in Protocol 1.

Decontaminate: Decontaminate any tools or equipment used in the cleanup process.[2]

Protocol 3: Disposal of Empty Containers
This protocol details the proper disposal of containers that previously held ethoxylated methyl
glucoside dioleate.

Materials:

Appropriate PPE (safety glasses, gloves)

Water or a suitable solvent

Waste container for rinsate

Regular trash receptacle (for the empty container)

Procedure:

Ensure Container is Empty: The container must be "RCRA empty," meaning no freestanding

liquid or solid residue remains that can be practically removed.[12]

Rinse the Container: Triple rinse the container with water or a suitable solvent.

Collect Rinsate: Collect all rinsate and manage it as waste according to Protocol 1. Do not

pour the rinsate down the drain unless permitted by your institution's EHS department.

Deface the Label: Completely remove or deface the original chemical label on the container

to prevent misidentification.[13]

Dispose of the Container: Once clean and with the label defaced, the empty container can

typically be disposed of in the regular trash or recycling, in accordance with institutional
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policies.[13]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the disposal of ethoxylated methyl
glucoside dioleate.

Caption: Disposal decision workflow for ethoxylated methyl glucoside dioleate.

Caption: Step-by-step workflow for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for Ethoxylated Methyl
Glucoside Dioleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164955#ethoxylated-methyl-glucoside-dioleate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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